Cas no 52783-66-1 (3-Bromo-5-hydroxy-4-methoxybenzoic acid)

• Product Name: 3-Bromo-5-hydroxy-4-methoxybenzoic acid
• CAS No: 52783-66-1
• MF: C₈H₇BrO₄
• MW: 247.042782068253
• MDL: MFCD23701476
• CID: 358812
• PubChem ID: 12928010
• Update Time: 2025-04-19

3-Bromo-5-hydroxy-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-hydroxy-4-methoxybenzoic acid
• 3-Bromo-5-hydroxy-4-methoxybenzoic
• AGN-PC-00K4KP
• AK107632
• Benzoic acid, 3-bromo-5-hydroxy-4-methoxy-
• CHEMBL89826
• CTK1G2059
• MolPort-022-398-160
• XKPMZMJYQDNWDG-UHFFFAOYSA-
• 3-bromo-5-hydroxy-4-methoxy benzoic acid
• 7464AB
• BDBM50405314
• FCH2329295
• 3-Bromo-4-methoxy-5-hydroxybenzoic acid
• AX8240638
• ST24041918
• FT-0699465
• MFCD23701476
• 52783-66-1
• CS-0041474
• DTXSID10513191
• 3-Bromo-5-hydroxy-4-methoxybenzoicacid
• CCA78366
• F19875
• DS-3704
• InChI=1/C8H7BrO4/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,10H,1H3,(H,11,12)
• AKOS016009196
• DB-366223

• MDL： MFCD23701476
• Inchi： 1S/C8H7BrO4/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,10H,1H3,(H,11,12)
• InChI Key： XKPMZMJYQDNWDG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(=C1OC)O

Computed Properties

• Exact Mass: 245.95271
• Monoisotopic Mass: 245.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.8

Experimental Properties

• PSA: 66.76

3-Bromo-5-hydroxy-4-methoxybenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives